molecular formula C19H23N5O5 B2426367 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,6-dimethoxypyrimidin-4-yl)piperazine-1-carboxamide CAS No. 1021214-84-5

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,6-dimethoxypyrimidin-4-yl)piperazine-1-carboxamide

Cat. No.: B2426367
CAS No.: 1021214-84-5
M. Wt: 401.423
InChI Key: COKGZVSXYVYMPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,6-dimethoxypyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H23N5O5 and its molecular weight is 401.423. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Agents

  • Compounds derived from benzodioxane, such as N-(2-thioxopyrimidine)-methylbenzodifuran-2-carbimidoylchloride, have been synthesized and screened for cyclooxygenase inhibition, displaying analgesic and anti-inflammatory activities. These compounds, including those related to N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperazine-1-carboxamide, exhibited high inhibitory activity on COX-2 selectivity and significant analgesic and anti-inflammatory effects (Abu‐Hashem et al., 2020).

Intermediate for Anti-Hypertensive Drugs

  • Improved synthesis processes for compounds like N-(2,3-dihydrobenzo[1,4]dioxin-2carbonyl)piperazine, which is an important intermediate in the preparation of anti-hypertensive agents such as Doxazosin, have been developed. This highlights the compound's role in the pharmaceutical industry for treating hypertension and benign prostate hyperplasia (Ramesh et al., 2006).

Dopamine D4 Receptor Ligands

  • Derivatives of benzodioxine piperazine-based compounds, such as 1-(2,3-dihydrobenzo[1,4]dioxin-6-yl)-4-((6-fluoropyridin-3-yl)methyl)piperazine, have been evaluated for their potential in imaging studies using positron emission tomography (PET). These compounds show high affinity and selectivity with limited nonspecific binding, indicating their potential use in neuroimaging studies (Kügler et al., 2011).

Antimicrobial Activity

  • Novel N-aryl-4-[6-(2-fluoropyridin-3-yl)quinazolin-2-yl]-piperazine-1-carboxamide derivatives have been synthesized and evaluated for their antibacterial activity against various bacterial species. This research highlights the compound's relevance in developing new antimicrobial agents (Babu et al., 2015).

Synthesis of Polyamides

  • Polyamides containing benzodioxane derivatives have been synthesized for potential applications in material science. The polyamides derived from these compounds, including those related to the queried compound, have been studied for their solubility and molecular weight, indicating their utility in various industrial applications (Hattori & Kinoshita, 1979).

Properties

IUPAC Name

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(2,6-dimethoxypyrimidin-4-yl)piperazine-1-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23N5O5/c1-26-17-12-16(21-18(22-17)27-2)23-5-7-24(8-6-23)19(25)20-13-3-4-14-15(11-13)29-10-9-28-14/h3-4,11-12H,5-10H2,1-2H3,(H,20,25)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

COKGZVSXYVYMPW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NC(=NC(=C1)N2CCN(CC2)C(=O)NC3=CC4=C(C=C3)OCCO4)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23N5O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.